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Compound of Interest

Compound Name: D-Penicillamine disulfide

Cat. No.: B148985

Essential Safety and Handling Guide for D-
Penicillamine Disulfide

This document provides immediate, essential safety protocols, operational guidelines, and
disposal plans for laboratory professionals handling D-Penicillamine disulfide. The following
procedural guidance is designed to ensure the safe handling of this compound, building a
foundation of safety and trust for researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data

D-Penicillamine disulfide is classified with specific hazards that require stringent safety
measures.[1] It is known to cause skin and serious eye irritation and may cause respiratory
irritation.[1]

Hazard Class & Code Description Source
Skin Irrit. 2 (H315) Causes skin irritation. [1]
Eye Irrit. 2 (H319) Causes serious eye irritation. [1]
STOT SE 3 (H335) May cause respiratory (]

irritation.
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Precautionary Statement

Description Source
Code

P261 Avoid breathing dust. [1]

Wash hands and any exposed
P264 ] ) [1][2]
skin thoroughly after handling.

Use only outdoors or in a well-
P271 ] [1]
ventilated area.

Wear protective
P280 gloves/protective clothing/eye [11[3]

protection/face protection.

IF ON SKIN: Wash with plenty
P302 + P352 [1]
of soap and water.

IF IN EYES: Rinse cautiously
with water for several minutes.

P305 + P351 + P338 Remove contact lenses, if [1112]
present and easy to do.

Continue rinsing.

Operational Plan: Step-by-Step Handling Protocol

Adherence to the following procedural steps is mandatory to ensure personnel safety and
prevent contamination.

Engineering Controls and Personal Protective
Equipment (PPE)
e Primary Engineering Control: All handling of D-Penicillamine disulfide powder must be

conducted in a laboratory fume hood or another appropriate form of local exhaust ventilation
to minimize inhalation exposure.[4]

o Eye and Face Protection: Wear tightly fitting safety goggles or glasses with side-shields
conforming to EN166 (EU) or NIOSH (US) standards.[4][5]
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¢ Skin Protection:

o Gloves: Handle with impervious gloves (e.g., Nitrile rubber) inspected for integrity before
use.[3][4] Follow proper glove removal technique to avoid skin contact.[5]

o Clothing: Wear a lab coat, impervious clothing, or a protective suit to prevent skin
exposure.[4][5]

» Respiratory Protection: For nuisance exposures or if dust formation is unavoidable, use a
type N95 (US) or type P1 (EU EN 143) particle respirator.[5] For higher-level protection, use
appropriate respirator cartridges tested and approved under government standards like
NIOSH or CEN.[5]

Safe Handling and Use

o Preparation: Before handling, ensure all safety precautions have been read and understood.
[3][6] Obtain special instructions before use if necessary.[3]

e Avoiding Exposure: Avoid breathing dust, fumes, or gas.[5] Avoid contact with skin and eyes.
[7] Do not ingest the material.[8]

o Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][4] Contaminated
work clothing should not be allowed out of the workplace.[6]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7] Store
locked up.[3][6]

Emergency Procedures

 Inhalation: If breathing is difficult, remove the person to fresh air and keep them at rest in a
position comfortable for breathing.[2][4] If symptoms develop or persist, call a physician.[4]

o Skin Contact: Immediately take off contaminated clothing.[4] Wash the affected area with
soap and plenty of water.[4][5] If skin irritation occurs, seek medical advice.[2]

o Eye Contact: Rinse cautiously and thoroughly with pure water for at least 15 minutes, also
under the eyelids.[2][4][5] Consult a doctor.[4][5]
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 Ingestion: Rinse the mouth with water.[4][5] Do not induce vomiting.[4] Never give anything
by mouth to an unconscious person and call a doctor or Poison Control Center immediately.

[4]
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Caption: Workflow for the safe handling of D-Penicillamine disulfide.
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Disposal Plan

Proper disposal of D-Penicillamine disulfide and associated contaminated materials is critical

to prevent environmental contamination and ensure regulatory compliance.

Product Disposal: Unused, surplus, or expired D-Penicillamine disulfide is considered
hazardous waste.[7] It should be offered to a licensed professional waste disposal company.
[4][5] The material may be burned in a chemical incinerator equipped with an afterburner and
scrubber.[4][5]

Contaminated Packaging: Dispose of containers as hazardous or special waste at a
designated collection point.[4][7] Do not reuse empty containers.

Regulatory Compliance: Ensure that all federal, state, and local regulations regarding the
disposal of this material are strictly followed.[4] Do not allow the product to enter drains,
water courses, or the ground.[4][5] Waste codes should be assigned by the user based on
the specific application for which the product was used.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling D-
Penicillamine disulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148985#personal-protective-equipment-for-handling-
d-penicillamine-disulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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